![molecular formula C15H19NO2 B4058686 2-{[(4-ethoxyphenyl)amino]methylene}cyclohexanone](/img/structure/B4058686.png)
2-{[(4-ethoxyphenyl)amino]methylene}cyclohexanone
Overview
Description
2-{[(4-ethoxyphenyl)amino]methylene}cyclohexanone, commonly known as EAC, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. EAC is a yellow crystalline powder that belongs to the class of cyclohexanone derivatives and is widely used in scientific research.
Scientific Research Applications
Organophosphorus Compound Reactions
Studies on organophosphorus compounds have explored the reactions of ketones, including cyclohexanone derivatives, with Lawesson's Reagent to form new compounds such as spiro-trithiaphosphorines and thioketones. These reactions demonstrate the compound's utility in synthesizing various sulfur-containing organic compounds, highlighting its relevance in chemical synthesis research (Scheibye, Shabana, Lawesson, & Romming, 1982).
Crystal Structure Analysis
The crystal structure of derivatives similar to 2-{[(4-ethoxyphenyl)amino]methylene}cyclohexanone has been analyzed to understand their molecular configuration and hydrogen bonding patterns. These studies provide insights into the molecular geometry and potential interactions of such compounds, which can be pivotal in designing drugs and materials with specific properties (Odabaşoǧlu, Albayrak, Büyükgüngör, & Lönnecke, 2003).
Enamine Chemistry
Research in enamine chemistry involving cyclohexanone derivatives has explored their reduction and transformation into various compounds, such as α,β-unsaturated aldehydes. This area of study is significant for understanding the chemical behavior of enamines and their potential applications in synthesizing complex organic molecules (Carlsson & Lawesson, 1982).
Hydrogen Bonding in Anticonvulsant Enaminones
The study of hydrogen bonding in anticonvulsant enaminones, including compounds structurally related to 2-{[(4-ethoxyphenyl)amino]methylene}cyclohexanone, has contributed to understanding the structural basis of their biological activity. Such insights are crucial for the design of new anticonvulsant drugs with improved efficacy and specificity (Kubicki, Bassyouni, & Codding, 2000).
Synthesis of Functionalized Chromene Derivatives
Research involving the synthesis of densely functionalized chromene derivatives through one-pot multicomponent reactions showcases the versatility of cyclohexanone derivatives in synthesizing medicinally important molecules. This research has implications for developing new pharmaceuticals and understanding the chemistry of chromene compounds (Boominathan, Nagaraj, Muthusubramanian, & Krishnakumar, 2011).
properties
IUPAC Name |
(2Z)-2-[(4-ethoxyanilino)methylidene]cyclohexan-1-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H19NO2/c1-2-18-14-9-7-13(8-10-14)16-11-12-5-3-4-6-15(12)17/h7-11,16H,2-6H2,1H3/b12-11- | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SYQZMMKXAWAPBK-QXMHVHEDSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)NC=C2CCCCC2=O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC1=CC=C(C=C1)N/C=C\2/CCCCC2=O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H19NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
245.32 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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